Diethyl octadecanedioate
Overview
Description
Diethyl octadecanedioate, also known as Diethyl sebacate, is a chemical compound with the molecular formula C20H38O4. It is a colorless to pale yellow liquid with a fruity odor. Diethyl octadecanedioate is widely used in various fields, including the chemical industry, pharmaceuticals, and cosmetics.
Mechanism Of Action
Diethyl octadecanedioate octadecanedioate is a relatively inert compound and does not have any specific mechanism of action. However, it can act as a solvent and a plasticizer, which can affect the physical and chemical properties of the substances it is mixed with. It can also act as a lubricant, reducing friction between surfaces.
Biochemical And Physiological Effects
Diethyl octadecanedioate octadecanedioate is considered to be a safe compound with low toxicity. It is not metabolized in the body and is excreted unchanged in the urine. It does not have any significant biological activity and is not known to cause any adverse effects on human health.
Advantages And Limitations For Lab Experiments
Diethyl octadecanedioate octadecanedioate has several advantages as a solvent, plasticizer, and lubricant in lab experiments. It is relatively cheap and readily available. It has a low toxicity and is not known to interfere with the biological activity of the substances it is mixed with. However, it has some limitations, such as its low solubility in water and its relatively high boiling point, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research on Diethyl octadecanedioate octadecanedioate. One potential area of research is the development of new methods for synthesizing Diethyl octadecanedioate octadecanedioate that are more efficient and environmentally friendly. Another area of research is the investigation of the potential applications of Diethyl octadecanedioate octadecanedioate in the fields of medicine and biotechnology. Further studies are needed to determine the potential effects of Diethyl octadecanedioate octadecanedioate on human health and the environment.
Synthesis Methods
Diethyl octadecanedioate octadecanedioate can be synthesized through the esterification of sebacic acid with ethanol. The reaction is catalyzed by an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction mixture is heated under reflux for several hours until the reaction is complete. The product is then purified by distillation or recrystallization.
Scientific Research Applications
Diethyl octadecanedioate octadecanedioate has been extensively studied for its various applications in scientific research. It is commonly used as a solvent, plasticizer, and lubricant in the chemical industry. In the pharmaceutical industry, it is used as an excipient in drug formulations. It has also been used as a flavoring agent in food and beverages.
properties
CAS RN |
1472-90-8 |
|---|---|
Product Name |
Diethyl octadecanedioate |
Molecular Formula |
C22H42O4 |
Molecular Weight |
370.6 g/mol |
IUPAC Name |
diethyl octadecanedioate |
InChI |
InChI=1S/C22H42O4/c1-3-25-21(23)19-17-15-13-11-9-7-5-6-8-10-12-14-16-18-20-22(24)26-4-2/h3-20H2,1-2H3 |
InChI Key |
LGGDSXPOQVDFDO-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CCCCCCCCCCCCCCCCC(=O)OCC |
Canonical SMILES |
CCOC(=O)CCCCCCCCCCCCCCCCC(=O)OCC |
melting_point |
54.5 °C |
Other CAS RN |
1472-90-8 |
synonyms |
Octadecanedioic acid diethyl ester |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
